(NE)-N-[1-[4-[2-[4-[(E)-N-hydroxy-C-propan-2-ylcarbonimidoyl]phenoxy]ethoxy]phenyl]-2-methylpropylidene]hydroxylamine

• IUPAC Name: (NE)-N-[1-[4-[2-[4-[(E)-N-hydroxy-C-propan-2-ylcarbonimidoyl]phenoxy]ethoxy]phenyl]-2-methylpropylidene]hydroxylamine
• InChI: InChI=1S/C22H28N2O4/c1-15(2)21(23-25)17-5-9-19(10-6-17)27-13-14-28-20-11-7-18(8-12-20)22(24-26)16(3)4/h5-12,15-16,25-26H,13-14H2,1-4H3/b23-21+,24-22+
• InChI Key: ASZKCLACNZJPQZ-MBALSZOMSA-N
• Canonical SMILES: CC(C)C(=NO)C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C(=NO)C(C)C
• Isomeric SMILES: CC(/C(=N\O)/C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)/C(=N/O)/C(C)C)C
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol

Description

(NE)-N-[1-[4-[2-[4-[(E)-N-hydroxy-C-propan-2-ylcarbonimidoyl]phenoxy]ethoxy]phenyl]-2-methylpropylidene]hydroxylamine is a useful research compound. Its molecular formula is C22H28N2O4 and its molecular weight is 384.476. The purity is usually 95%.
BenchChem offers high-quality (NE)-N-[1-[4-[2-[4-[(E)-N-hydroxy-C-propan-2-ylcarbonimidoyl]phenoxy]ethoxy]phenyl]-2-methylpropylidene]hydroxylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (NE)-N-[1-[4-[2-[4-[(E)-N-hydroxy-C-propan-2-ylcarbonimidoyl]phenoxy]ethoxy]phenyl]-2-methylpropylidene]hydroxylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

Neurotransmitter Uptake Inhibition

One significant area of research involving compounds with complex chemical structures similar to the provided name is the study of neurotransmitter uptake inhibitors. For example, studies on compounds like dl-N-methyl-3-(o-methoxyphenoxy)-3-phenylpropylamine hydrochloride have shown potent inhibitory effects on the uptake of norepinephrine into synaptosomes of rat brain, indicating potential applications in understanding neurotransmitter dynamics and developing therapeutic agents for neurological conditions (Wong, Horng, & Bymaster, 1975).

Chemical Stability and Reactivity

Research into the stability and reactivity of chemically related compounds, such as the examination of CNS agents dl-3-(p-trifluoromethylphenoxy)-N-methyl-3-phenylpropylamine and its derivatives, provides valuable insights into the design and development of new pharmacological agents. Studies have explored their stability in different conditions, contributing to our understanding of how chemical structure influences drug stability and reactivity (Souter & Dinner, 1976).

Allergenicity and Irritancy Studies

Investigations into the allergenicity and irritancy potential of compounds, such as hydroxypropyl acrylate, are crucial for assessing the safety of chemicals that may be structurally related or share functional groups with the query compound. Such studies contribute to the field of dermatology and occupational health, providing a basis for understanding the skin and respiratory tract's reactions to chemical exposures (Lovell et al., 1985).

Metabolic Activation and Inhibition Studies

Research on the metabolic activation and inhibition effects of N-hydroxy derivatives of carcinogenic arylamines and heterocyclic amines by human sulfotransferases highlights the importance of understanding how chemicals are metabolized in the body. Such studies have implications for assessing the carcinogenic potential of compounds and understanding individual susceptibility to cancer from environmental and dietary carcinogens (Chou, Lang, & Kadlubar, 1995).